![molecular formula C14H15N3O3S B4673316 4-[(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide](/img/structure/B4673316.png)
4-[(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide
Overview
Description
4-[(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide, also known as MSABA, is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. Its unique structure and properties make it a promising candidate for further research. In
Mechanism of Action
The mechanism of action of 4-[(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide involves its ability to bind to the ATP-binding site of protein kinases, thereby inhibiting their activity. This results in the inhibition of cell growth and survival, which is a desirable effect in the treatment of cancer.
Biochemical and Physiological Effects
4-[(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide has been shown to have a variety of biochemical and physiological effects. In addition to its inhibitory effects on protein kinases, it has also been found to inhibit the activity of certain transcription factors, such as NF-κB and STAT3, which are involved in the regulation of gene expression. This suggests that 4-[(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide may have potential applications in the treatment of inflammatory diseases and autoimmune disorders.
Advantages and Limitations for Lab Experiments
One advantage of 4-[(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide is its relatively simple synthesis method, which makes it easy to produce in large quantities for lab experiments. However, one limitation is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on 4-[(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide. One area of focus could be the development of more potent and selective inhibitors of protein kinases, which could lead to more effective treatments for cancer. Another area of focus could be the investigation of 4-[(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide's potential applications in the treatment of inflammatory diseases and autoimmune disorders. Additionally, further research could be conducted to explore the structure-activity relationship of 4-[(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide and its analogs, which could lead to the development of new drugs with improved properties.
Scientific Research Applications
4-[(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide has been found to have potential applications in drug discovery and development. It has been shown to inhibit the activity of certain enzymes, such as protein kinase CK2 and Pim-1 kinase, which are involved in the regulation of cell growth and survival. Inhibition of these enzymes has been linked to the treatment of various types of cancer, making 4-[(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide a promising candidate for further research in this area.
properties
IUPAC Name |
4-(methanesulfonamido)-N-(pyridin-2-ylmethyl)benzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15N3O3S/c1-21(19,20)17-12-7-5-11(6-8-12)14(18)16-10-13-4-2-3-9-15-13/h2-9,17H,10H2,1H3,(H,16,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WHNZXLSOXLCUME-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=C(C=C1)C(=O)NCC2=CC=CC=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15N3O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.35 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(methylsulfonyl)amino]-N-(2-pyridinylmethyl)benzamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.